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Compound of Interest

Compound Name: H-Arg(Tos)-OH

CAS No.: 4353-32-6

Cat. No.: B555725

Get Quote

For Immediate Release

[CITY, STATE] – In the intricate world of peptide synthesis and drug development, the selection

of appropriate building blocks is paramount to achieving desired outcomes. This technical

whitepaper delves into the core characteristics, applications, and experimental considerations

of Nα-tosyl-L-arginine, a key derivative of the amino acid arginine. This guide is intended for

researchers, scientists, and professionals in the field of biochemistry and drug development,

providing a comprehensive overview to support its effective utilization in the laboratory.

Core Compound Data: H-Arg(Tos)-OH
Nα-tosyl-L-arginine, often abbreviated as H-Arg(Tos)-OH or Tos-Arg-OH, is a chemically

modified version of the amino acid L-arginine. The tosyl (Tos) group is attached to the alpha-

amino group (Nα), providing a stable protecting group that is crucial in certain synthetic

strategies.

A notable point of clarification is the compound's CAS (Chemical Abstracts Service) number, as

multiple numbers are sometimes associated with it. The primary CAS number for Nα-Tosyl-L-
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arginine is 1159-15-5.[1][2][3][4][5] Another number, 4353-32-6, is also occasionally cited by

some suppliers for H-Arg(Tos)-OH.[6] For clarity and consistency in research and

procurement, referencing CAS number 1159-15-5 is recommended for Nα-Tosyl-L-arginine.

The fundamental quantitative data for H-Arg(Tos)-OH is summarized in the table below for

ease of reference.

Property Value Source(s)

Synonyms
Nα-tosyl-L-arginine, Tos-Arg-

OH
[2]

CAS Number 1159-15-5 [1][2][3][4][5]

Molecular Formula C₁₃H₂₀N₄O₄S [3]

Molecular Weight 328.39 g/mol [3]

Application in Peptide Synthesis
The primary application of tosyl-protected arginine lies in peptide synthesis, specifically within

the Boc (tert-butyloxycarbonyl) strategy for solid-phase peptide synthesis (SPPS). In this

methodology, the Nα-amino group of the amino acid to be added to the peptide chain must be

temporarily protected to prevent self-polymerization.

While H-Arg(Tos)-OH has its alpha-amino group protected by a tosyl group, for stepwise

SPPS, a derivative with a more labile Nα-protecting group is required. The most common

derivative for this purpose is Boc-Arg(Tos)-OH, where the guanidino side chain is protected by

the stable tosyl group, and the alpha-amino group is protected by the acid-labile Boc group.[7]

The tosyl group is favored for its stability under the repetitive acidic conditions used to remove

the Nα-Boc group during synthesis.[7] However, its removal from the completed peptide

requires harsh acidic conditions, typically using anhydrous hydrogen fluoride (HF) or

trifluoromethanesulfonic acid (TFMSA).[7] This contrasts with other protecting groups like Pbf

(2,2,4,6,7-pentamethyldihydrobenzofuran-5-sulfonyl), which can be removed under milder

acidic conditions.
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The workflow for incorporating a tosyl-protected arginine residue into a peptide chain using the

Boc-SPPS strategy is depicted below.

1. Resin Swelling
(e.g., in DMF)

2. Nα-Boc Deprotection
(TFA in DCM)

3. Neutralization
(e.g., DIEA in DMF)

4. Coupling
(Boc-Arg(Tos)-OH + Activator)

5. Washing
(DMF)

Repeat for next
amino acid

Chain Elongation

6. Cleavage & Side-Chain
Deprotection (HF)

Final Step Purified Peptide

Click to download full resolution via product page

Boc-SPPS workflow for peptide synthesis.

Experimental Protocol: Boc Solid-Phase Peptide
Synthesis
The following is a generalized protocol for the incorporation of a Boc-Arg(Tos)-OH residue into

a peptide chain attached to a solid support resin.

Materials:

Boc-protected amino acid-loaded resin (e.g., Boc-Gly-Merrifield resin)

Boc-Arg(Tos)-OH

Dichloromethane (DCM)

N,N-Dimethylformamide (DMF)

Trifluoroacetic acid (TFA)

Diisopropylethylamine (DIEA)

Coupling agent: Dicyclohexylcarbodiimide (DCC) or HBTU/HATU
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Anhydrous Hydrogen Fluoride (HF) apparatus

Scavengers (e.g., anisole)

Diethyl ether

Procedure:

Resin Preparation: Swell the resin in DMF for 30-60 minutes in a reaction vessel.

Boc Deprotection:

Drain the DMF.

Add a solution of 25-50% TFA in DCM to the resin and agitate for 30 minutes.

Drain the TFA solution and wash the resin thoroughly with DCM followed by DMF.

Neutralization:

Add a solution of 5-10% DIEA in DMF to the resin and agitate for 10-15 minutes to

neutralize the ammonium salt formed during deprotection.

Drain the solution and wash the resin with DMF.

Amino Acid Coupling:

In a separate vessel, dissolve Boc-Arg(Tos)-OH (2-3 equivalents relative to resin loading)

and a coupling agent (e.g., DCC, 1 equivalent) in DMF.

Add this activation mixture to the resin.

Agitate the reaction vessel for 2-4 hours or until a negative Kaiser test indicates complete

coupling.

Drain the coupling solution and wash the resin extensively with DMF and DCM.

Repeat Cycle: Repeat steps 2-4 for each subsequent amino acid to be added to the peptide

chain.
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Final Cleavage and Deprotection:

After the final amino acid is coupled and the N-terminal Boc group is removed, dry the

peptide-resin under vacuum.

Carefully transfer the resin to an HF cleavage apparatus.

Add appropriate scavengers (e.g., anisole) to protect sensitive residues.

Perform the HF cleavage at 0°C for 1-2 hours. This step cleaves the peptide from the resin

and removes the tosyl protecting group from the arginine side chain.

After safely evaporating the HF, wash the cleaved peptide with cold diethyl ether to

precipitate it.

Collect the crude peptide by filtration or centrifugation and dry it under vacuum.

Purification: Purify the crude peptide using reverse-phase high-performance liquid

chromatography (RP-HPLC).

Relevance to Cellular Signaling Pathways
It is important to clarify that H-Arg(Tos)-OH is a synthetic amino acid derivative used in

chemical synthesis and is not directly involved in biological signaling pathways. Its relevance to

cellular signaling is indirect, stemming from its core component, L-arginine.

L-arginine is a crucial amino acid in numerous cellular processes and acts as a precursor for

signaling molecules.[8] Once a peptide containing arginine is synthesized (using building

blocks like Boc-Arg(Tos)-OH), cleaved, and potentially introduced to a biological system, the

constituent arginine residues can influence cellular behavior. Key pathways involving arginine

include:

Nitric Oxide (NO) Synthesis: Arginine is the substrate for nitric oxide synthase (NOS)

enzymes, which produce nitric oxide, a critical signaling molecule in vasodilation,

neurotransmission, and immune response.

mTOR Signaling: Arginine is known to activate the mammalian target of rapamycin (mTOR)

pathway, a central regulator of cell growth, proliferation, and protein synthesis.[8] The
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activation of mTOR by amino acids is a key signal for the cell to proceed with anabolic

processes when nutrients are available.[9] Arginine's effect on autophagy suppression can

be mTOR-independent as well, potentially involving the NO pathway.[10]

The diagram below illustrates the central role of arginine in the mTOR signaling cascade.

L-Arginine

mTORC1
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& Cell Growth
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Simplified Arginine-mTOR signaling pathway.

In conclusion, while H-Arg(Tos)-OH is a laboratory reagent, its utility in synthesizing arginine-

containing peptides provides researchers with tools to probe and modulate biological systems

where arginine plays a critical signaling role. A thorough understanding of its chemical

properties and synthetic applications is therefore essential for advancing research in drug

discovery and molecular biology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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